Cas no 18247-78-4 (Propanehydrazonoyl chloride, N-(4-chlorophenyl)-2-oxo-)

Propanehydrazonoyl chloride, N-(4-chlorophenyl)-2-oxo-, is a specialized organic compound featuring a hydrazonoyl chloride functional group attached to a 4-chlorophenyl substituent. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of heterocyclic compounds such as oxadiazoles and triazoles. Its reactivity in nucleophilic substitution and cyclization reactions enables efficient synthesis of pharmacologically active molecules and agrochemicals. The presence of the 4-chlorophenyl group enhances its utility in fine chemical applications, offering controlled reactivity and selectivity. This compound is typically handled under inert conditions due to its sensitivity to moisture and air, ensuring stability during storage and use.

Propanehydrazonoyl chloride, N-(4-chlorophenyl)-2-oxo- structure

18247-78-4 structure

Product Name:Propanehydrazonoyl chloride, N-(4-chlorophenyl)-2-oxo-

CAS No:18247-78-4

MF:C₉H₈Cl₂N₂O

MW:231.07861995697

CID:1374757

PubChem ID:2771515

Update Time:2025-06-07

Propanehydrazonoyl chloride, N-(4-chlorophenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

- Propanehydrazonoyl chloride, N-(4-chlorophenyl)-2-oxo-
- N-(4-chlorophenyl)-2-oxopropanehydrazonoyl chloride
- RJHCGGWBOWGPJS-UHFFFAOYSA-N
- DTXSID50377951
- SCHEMBL9068078
- (1E)-N-(4-chlorophenyl)-2-oxopropanehydrazonoyl chloride
- 18247-78-4
- 1-chloro-1-[(4-chlorophenyl) hydrazono]-2-propanone
- N-(4-CHLOROPHENYL)-2-OXOPROPANECARBOHYDRAZONOYL CHLORIDE
- Inchi： 1S/C9H8Cl2N2O/c1-6(14)9(11)13-12-8-4-2-7(10)3-5-8/h2-5,12H,1H3
- InChI Key： RJHCGGWBOWGPJS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)NN=C(C(C)=O)Cl

Computed Properties

Exact Mass: 230.00154
Monoisotopic Mass: 230.0013683g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 5
Topological Polar Surface Area: 41.5Å²

Experimental Properties

PSA: 41.46

Propanehydrazonoyl chloride, N-(4-chlorophenyl)-2-oxo- Pricemore >>

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Key Organics Ltd	LS-11899-1G	(E)-N-(4-chlorophenyl)-2-oxopropanecarbohydrazonoyl chloride	18247-78-4	>95%	1g	£336.00	2025-02-08
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